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Compound of Interest

Compound Name: Lithium Citrate

Cat. No.: B1591401

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Lithium Citrate, including operational and disposal plans. By offering procedural,
step-by-step guidance, we aim to be your preferred source for laboratory safety and chemical
handling information, building deep trust by providing value beyond the product itself.

Physicochemical and Toxicity Data

Understanding the fundamental properties and potential hazards of a substance is the first step
in safe handling. The following table summarizes key quantitative data for Lithium Citrate.
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Property

Value

Reference

Physical State

White crystalline powder

[1]

Molecular Formula

CeHsLizO7

[1]

Molecular Weight

209.92 g/mol (anhydrous)

[1]

282 g/mol (tetrahydrate)

[2]

Boiling Point 309.6°C at 760 mmHg [1]
Flash Point 155.2°C [1]
N 1 Min H20 at 20°C, clear,
Solubility [1]
colorless
. Category 4: Harmful if
Acute Toxicity (Oral) [2][3]

swallowed.

Occupational Exposure Limit

No data available.

[1]

Therapeutic Serum Levels

0.6 and 1.2 mmol/L

[4]

Toxic Serum Levels

>1.5 mmol/L

[5]

Personal Protective Equipment (PPE)

When handling Lithium Citrate, appropriate personal protective equipment is crucial to

minimize exposure and ensure personal safety.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields that conform to
EN 166 (EU) or NIOSH (US) standards.[1] A face shield may be necessary for operations
with a higher risk of splashing.[6]

e Skin Protection:

o Gloves: Wear chemical-impermeable gloves that satisfy the specifications of EU Directive

89/686/EEC and the standard EN 374.[1] Nitrile gloves are recommended for low-volume

applications, and wearing two pairs is advisable.[6] Always inspect gloves prior to use and

wash and dry hands after handling.[1]
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o Protective Clothing: Wear a flame-resistant laboratory coat, buttoned to its full length.[6]
Long-sleeved clothing and full-length pants are also required to prevent skin exposure.[6]

[7]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a
full-face respirator with a particulate filter (EN 143, P2). Respiratory protection may also be
required if handling outside of a chemical fume hood.[6]

Experimental Protocols: Handling and Disposal

Safe Handling and Storage:

Ventilation: Always handle Lithium Citrate in a well-ventilated area.[1] The use of a properly
functioning chemical fume hood is recommended.[6]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[1] Keep it
away from incompatible materials such as strong oxidizing agents, reducing agents, bases,
and foodstuffs.[1][8]

Hygiene: Avoid contact with skin, eyes, and clothing.[6] Do not eat, drink, or smoke when
using this product.[7] Wash hands thoroughly before breaks and after handling.[3]

Dust and Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[1]

Disposal Plan:

Waste Collection: Dispose of contents and containers in accordance with local, regional,
national, and international regulations.[9] Keep the chemical in suitable, closed containers for
disposal.[1]

Disposal Method: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not discharge
into sewer systems or contaminate water, foodstuffs, feed, or seed.[1]

Contaminated Packaging: Containers can be triple-rinsed and offered for recycling or
reconditioning.[1] Alternatively, puncture the packaging to make it unusable and dispose of it
in a sanitary landfill.[1]
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Emergency Procedures

First Aid Measures:

 In case of eye contact: Immediately rinse with pure water for at least 15 minutes and consult

a doctor.[1]

 In case of skin contact: Take off contaminated clothing immediately and wash the affected
area with soap and plenty of water. Consult a doctor.[1]

e If inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[1]

« If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Accidental Release Measures:

In the event of a spill, follow the workflow outlined below.

Immediate Actions Containment & Cleanup

Wear Appropriate PPE

L illage Collect Spill with Spark-Proof Tools
(Gloves, Goggles, Respirator) > | and Place in Closed Container

Click to download full resolution via product page

Caption: Workflow for handling a Lithium Citrate spill.

Standard Operating Procedure

The following diagram outlines the standard operating procedure for the routine use of Lithium
Citrate in a laboratory setting.
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:

Weigh Lithium Citrate,
Avoiding Dust Formation

l

Perform Experimental Procedure

Post—Experiment'/ Waste Management
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l
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Caption: Standard operating procedure for Lithium Citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Lithium Citrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591401#personal-protective-equipment-for-
handling-lithium-citrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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